Cas no 1259062-50-4 (Azepane-4-carbonitrile)

• Product Name: Azepane-4-carbonitrile
• CAS No: 1259062-50-4
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD18088870
• CID: 1076075
• PubChem ID: 72207939
• Update Time: 2025-04-20

Azepane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Azepane-4-carbonitrile
• AKOS023399356
• EN300-1466042
• 1H-Azepine-4-carbonitrile, hexahydro-
• A889897
• CS-0049916
• SY322484
• MFCD18088870
• SCHEMBL25040506
• 1259062-50-4

• MDL： MFCD18088870
• Inchi： 1S/C7H12N2/c8-6-7-2-1-4-9-5-3-7/h7,9H,1-5H2
• InChI Key： FDDYAXBCPQKJLJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C#N)CC1

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.8Ų